Cas no 101012-82-2 (1,2-Benzenedicarboxylicacid, bis(2-oxo-2-phenylethyl) ester (9CI))

1,2-Benzenedicarboxylicacid, bis(2-oxo-2-phenylethyl) ester (9CI) structure
101012-82-2 structure
Product Name:1,2-Benzenedicarboxylicacid, bis(2-oxo-2-phenylethyl) ester (9CI)
CAS No:101012-82-2
MF:C24H18O6
MW:402.396127223969
CID:192971
PubChem ID:113585
Update Time:2025-04-19

1,2-Benzenedicarboxylicacid, bis(2-oxo-2-phenylethyl) ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenedicarboxylicacid, bis(2-oxo-2-phenylethyl) ester (9CI)
    • bis(2-oxo-2-phenylethyl) phthalate
    • diphenacyl benzene-1,2-dicarboxylate
    • bis(2-oxo-2-phenylethyl) benzene-1,2-dicarboxylate
    • 1,2-Benzenedicarboxylic acid bis[2-oxo-2-phenylethyl] ester
    • DTXSID00143663
    • 101012-82-2
    • NS00023014
    • EINECS 309-782-0
    • Inchi: 1S/C24H18O6/c25-21(17-9-3-1-4-10-17)15-29-23(27)19-13-7-8-14-20(19)24(28)30-16-22(26)18-11-5-2-6-12-18/h1-14H,15-16H2
    • InChI Key: NPANDGNGISFWCV-UHFFFAOYSA-N
    • SMILES: O(CC(C1C=CC=CC=1)=O)C(C1=CC=CC=C1C(=O)OCC(C1C=CC=CC=1)=O)=O

Computed Properties

  • Exact Mass: 402.11034
  • Monoisotopic Mass: 402.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 10
  • Complexity: 561
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 86.7Ų

Experimental Properties

  • Density: 1.269
  • Boiling Point: 604.3°Cat760mmHg
  • Flash Point: 262.8°C
  • Refractive Index: 1.603
  • PSA: 86.74
  • LogP: 3.76600
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